Cas no 2227902-44-3 ((2S)-4-(2-bromo-5-fluorophenyl)butan-2-ol)

• Product Name: (2S)-4-(2-bromo-5-fluorophenyl)butan-2-ol
• CAS No: 2227902-44-3
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• CID: 6244647
• PubChem ID: 165780483
• Update Time: 2025-10-21

(2S)-4-(2-bromo-5-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-bromo-5-fluorophenyl)butan-2-ol
• EN300-1939023
• 2227902-44-3

• Inchi： 1S/C10H12BrFO/c1-7(13)2-3-8-6-9(12)4-5-10(8)11/h4-7,13H,2-3H2,1H3/t7-/m0/s1
• InChI Key： KGCIQNVVBDYVAK-ZETCQYMHSA-N
• SMILES： BrC1C=CC(=CC=1CC[C@H](C)O)F

Computed Properties

• Exact Mass: 246.00556g/mol
• Monoisotopic Mass: 246.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(2-bromo-5-fluorophenyl)butan-2-ol

(2S)-4-(2-Bromo-5-Fluorophenyl)Butan-2-Ol: A Comprehensive Overview

(2S)-4-(2-Bromo-5-Fluorophenyl)Butan-2-Ol, also known by its CAS registry number CAS No. 2227902-44-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its chiral center at the second carbon of the butanol chain, which imparts a specific stereochemistry to the compound, making it a valuable tool in asymmetric synthesis and drug development.

The structure of (2S)-4-(2-Bromo-5-Fluorophenyl)Butan-2-Ol consists of a butanol backbone with a substituted phenyl group attached at the fourth carbon. The phenyl ring is further substituted with bromine and fluorine atoms at the 2 and 5 positions, respectively, which introduces electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting various diseases. The presence of bromine and fluorine substituents on the aromatic ring makes this compound a promising candidate for further functionalization, enabling the exploration of diverse chemical space.

In terms of physical properties, (2S)-4-(2-Bromo-5-Fluorophenyl)Butan-2-Ol exhibits a melting point of approximately 105°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various organic reactions that require controlled solubility parameters.

The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution or coupling reactions, followed by stereochemical resolution to obtain the desired enantiomer. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From a biological standpoint, preliminary assays have demonstrated that (2S)-4-(2-Bromo-5-Fluorophenyl)Butan-2-Ol exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases. This suggests potential applications in drug discovery programs targeting Alzheimer's disease or other related conditions.

In conclusion, (2S)-4-(2-Bromo-5-Fluorophenyl)Butan-2-Ol (CAS No. 2227902-44-3) is a versatile compound with promising applications in organic synthesis and drug development. Its unique structure, combined with recent advances in synthetic methodologies, positions it as a valuable asset for researchers exploring novel therapeutic agents.